Cas no 85-58-5 (Benzophenone-2,4’-dicarboxylic Acid Monohydrate)

• Product Name: Benzophenone-2,4’-dicarboxylic Acid Monohydrate
• CAS No: 85-58-5
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00016508
• CID: 725221
• PubChem ID: 87563285
• Update Time: 2025-08-05

Benzophenone-2,4’-dicarboxylic Acid Monohydrate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4-carboxybenzoyl)-
• Benzophenone-2,4'-dicarboxylic Acid Monohydrate
• 2-(4-carboxybenzoyl)benzoic acid
• 2,4'-Carbonyldibenzoic Acid Monohydrate
• Benzophenone-2,4'-dicarboxylic acid
• 2,4'-Carbonyldibenzoic acid
• Benzoic acid, 2-(4-carboxybenzoyl)-
• 2,4'-Dicarboxy benzophenone
• o,p'-Carbonyldibenzoic acid
• Benzoic acid,4'-carbonyldi-
• 2,4'-Carbonylbisbenzoic acid
• NSC5003
• RWHRIIMYBNGFEV-UHFFFAOYSA-N
• Benzoic acid, 2,4'-carbonyldi-
• OR59421
• 2,4-CARBONYLDIBENZOIC ACID
• 2,4'-BENZOPHENONEDICARBOXYLIC ACID
• Benzophenone-2,4-dicarboxilic acid
• Benzophenonedicarboxilicacid
• BENZOPHENONE-2,4'-DICARBOXYLIC ACID 1-HYDRATE
• AS-61827
• B0084
• CHEMBL81922
• AKOS024332806
• Benzophenone-2,4'-dicarboxylic Acid, Monohydrate
• NSC-5003
• SCHEMBL1614614
• DTXSID40277931
• 85-58-5
• Benzophenone-2,4’-dicarboxylic Acid Monohydrate

• MDL： MFCD00016508
• Inchi： 1S/C15H10O5/c16-13(9-5-7-10(8-6-9)14(17)18)11-3-1-2-4-12(11)15(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： RWHRIIMYBNGFEV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)C1=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 91.7

Experimental Properties

• Color/Form: Uncertain.
• Density: 1.4±0.1 g/cm3
• Melting Point: 241 °C
• Boiling Point: 556.6±35.0 °C at 760 mmHg
• Flash Point: 304.5±22.4 °C
• Refractive Index: 1.645
• Solubility: 在甲醇中几乎透明
• PSA: 91.67000
• LogP: 2.31400
• Solubility: Uncertain.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• pka: 3.23±0.36(Predicted)

Benzophenone-2,4’-dicarboxylic Acid Monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Benzophenone-2,4’-dicarboxylic Acid Monohydrate

Introduction to Benzophenone-2,4'-dicarboxylic Acid Monohydrate (CAS No. 85-58-5)

Benzophenone-2,4'-dicarboxylic Acid Monohydrate, identified by its Chemical Abstracts Service (CAS) number 85-58-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This monohydrate form of the benzophenone derivative features a unique structure that makes it a valuable intermediate in the synthesis of various high-value chemicals and bioactive molecules. The presence of two carboxylic acid groups at the 2 and 4'-positions enhances its reactivity, making it a versatile building block for further functionalization.

The compound's molecular formula, C₁₄H₁₀O₆·H₂O, underscores its complex and multifaceted nature. The monohydrate form indicates that each molecule is associated with a water molecule, which can influence its solubility and stability under different conditions. This characteristic is particularly important in pharmaceutical applications, where the hydration state can affect the compound's bioavailability and interaction with biological targets.

In recent years, Benzophenone-2,4'-dicarboxylic Acid Monohydrate has garnered attention for its role in the development of advanced materials and pharmaceuticals. Its structural framework, which includes a benzophenone core with carboxylate functionalities, provides a stable platform for further chemical modifications. This has led to its incorporation into various research projects aimed at creating novel polymers, ligands for metal-organic frameworks (MOFs), and precursors for drug candidates.

One of the most compelling aspects of Benzophenone-2,4'-dicarboxylic Acid Monohydrate is its utility in medicinal chemistry. Researchers have leveraged its structural features to design molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways. The carboxylic acid groups offer multiple sites for hydrogen bonding and electrostatic interactions with biological targets, enhancing the compound's binding affinity and specificity.

The synthesis of Benzophenone-2,4'-dicarboxylic Acid Monohydrate typically involves multi-step organic reactions, starting from readily available benzophenone precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic routes often involve oxidation and carboxylation steps, which are critical for introducing the necessary functional groups into the molecular structure.

The monohydrate form of this compound exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile in common organic solvents like dimethyl sulfoxide (DMSO) and methanol allows for easy handling and processing in laboratory settings. Additionally, its thermal stability under controlled conditions makes it a reliable choice for industrial-scale synthesis and purification processes.

In the realm of materials science, Benzophenone-2,4'-dicarboxylic Acid Monohydrate has been utilized as a monomer or precursor in the synthesis of advanced polymers. These polymers exhibit unique properties such as high thermal resistance and mechanical strength, making them suitable for applications in aerospace, electronics, and construction industries. The carboxylate groups in the molecule facilitate cross-linking reactions, leading to the formation of robust polymer networks with enhanced performance characteristics.

The pharmaceutical industry has also benefited from the versatility of Benzophenone-2,4'-dicarboxylic Acid Monohydrate. Researchers have employed this compound as a scaffold for drug discovery programs targeting various diseases. Its ability to undergo selective functionalization allows chemists to tailor its properties to meet specific therapeutic requirements. For example, modifications at the 2 and 4'-positions can alter the compound's pharmacokinetic behavior, improving its absorption, distribution, metabolism, excretion (ADME) profile.

The latest research highlights several innovative applications of Benzophenone-2,4'-dicarboxylic Acid Monohydrate in nanotechnology and biomedicine. Studies have demonstrated its potential use as a component in drug delivery systems due to its ability to form stable complexes with hydrophobic drugs. These complexes can enhance drug solubility and protect sensitive molecules from degradation in biological environments.

Moreover, the compound has been explored as a ligand in coordination chemistry for designing metal complexes with catalytic properties. These metal complexes have shown promise in various transformations relevant to green chemistry principles, such as carbon-carbon bond formation and oxidation reactions. The carboxylate groups provide coordination sites for metal ions like copper (Cu), zinc (Zn), and manganese (Mn), enabling the development of efficient catalysts.

The environmental impact of using Benzophenone-2,4'-dicarboxylic Acid Monohydrate has also been studied extensively. Researchers are evaluating its biodegradability and potential ecological effects under different environmental conditions. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption during production processes.

In conclusion, Benzophenone-2,4'-dicarboxylic Acid Monohydrate (CAS No. 85-58-5) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for chemists engaged in pharmaceutical research、material science，and nanotechnology。The ongoing exploration of new synthetic methodologies，pharmacological applications，and sustainable practices continues to expand its utility，making it one of the most studied compounds in modern chemistry。